Cas no 2228249-21-4 (2-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine
• CAS No: 2228249-21-4
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5804408
• PubChem ID: 165710747
• Update Time: 2025-05-20

2-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine
• EN300-1779436
• 2228249-21-4
• [2-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine

• Inchi： 1S/C11H21N3/c1-10(2,3)9-8(7-13-14-9)11(4,5)12-6/h7,12H,1-6H3,(H,13,14)
• InChI Key： TXDJXESXARZPMI-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1C=NNC=1C(C)(C)C

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.7Ų

Additional information on 2-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine

Professional Introduction to Compound with CAS No. 2228249-21-4 and Product Name: 2-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine

Compound with the CAS number 2228249-21-4 and the product name 2-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole moiety, a well-known pharmacophore, combined with a tert-butyl substituent and an amine functional group, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

The pyrazole ring is a heterocyclic compound that has been extensively studied for its biological activity. It is found in numerous pharmacologically active agents, including antiviral, anti-inflammatory, and anticancer drugs. The 3-tert-butyl substitution on the pyrazole ring not only enhances the lipophilicity of the molecule but also contributes to its stability and metabolic resistance, making it an attractive candidate for further development. The propan-2-yl(methyl)amine side chain adds another layer of complexity, providing potential sites for further chemical modification and functionalization.

In recent years, there has been a growing interest in the development of novel compounds based on pyrazole derivatives due to their broad spectrum of biological activities. For instance, studies have shown that certain pyrazole-based compounds exhibit significant anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. Additionally, the tert-butyl group can serve as a protecting group during synthetic processes, allowing for selective functionalization at other sites within the molecule.

The compound with CAS No. 2228249-21-4 has been investigated in several preclinical studies for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The structural features of this compound make it a versatile building block for drug discovery efforts aimed at addressing various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. The molecular structure of 2-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine, with its distinct functional groups, has been subjected to virtual screening using various docking algorithms. These simulations suggest that the compound may interact with multiple targets, including enzymes and receptors involved in metabolic pathways relevant to inflammation and cancer.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 3-tert-butyl group on the pyrazole ring is particularly challenging due to its steric bulk, which can hinder reaction progress if not properly controlled. However, recent methodologies have demonstrated effective strategies for introducing such substituents while maintaining regioselectivity and minimizing side reactions.

In conclusion, compound with CAS No. 2228249-21-4 and product name 2-(3-tert-butyl-1H-pyrazol-4-yioprananlyl(methyl)amine) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at developing novel therapeutic agents. As research in this area continues to evolve, it is likely that this compound will play an important role in the discovery and development of new drugs.